Cas no 91135-40-9 (1-Naphthalenecarbonitrile,3-amino-)
91135-40-9 structure
Product Name:1-Naphthalenecarbonitrile,3-amino-
CAS No:91135-40-9
MF:C11H8N2
MW:168.194622039795
CID:799277
PubChem ID:14678706
Update Time:2025-04-19
1-Naphthalenecarbonitrile,3-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarbonitrile,3-amino-
- 1-Naphthalenecarbonitrile,3-amino-(9CI)
- DTXSID50562921
- 91135-40-9
- 3-Amino-1-naphthonitrile
- 3-Aminonaphthalene-1-carbonitrile
- SCHEMBL10614725
- FT-0734483
-
- Inchi: 1S/C11H8N2/c12-7-9-6-10(13)5-8-3-1-2-4-11(8)9/h1-6H,13H2
- InChI Key: IOSGHNSKXAXCPP-UHFFFAOYSA-N
- SMILES: NC1=CC(C#N)=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 168.068748264g/mol
- Monoisotopic Mass: 168.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.8Ų
1-Naphthalenecarbonitrile,3-amino- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219001685-250mg |
2-Amino-4-cyanonaphthalene |
91135-40-9 | 98% | 250mg |
$673.20 | 2023-08-31 | |
| Alichem | A219001685-500mg |
2-Amino-4-cyanonaphthalene |
91135-40-9 | 98% | 500mg |
$950.60 | 2023-08-31 | |
| Alichem | A219001685-1g |
2-Amino-4-cyanonaphthalene |
91135-40-9 | 98% | 1g |
$1769.25 | 2023-08-31 |
1-Naphthalenecarbonitrile,3-amino- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
91135-40-9 (1-Naphthalenecarbonitrile,3-amino-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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